Cas no 577694-07-6 (3-(Cinnamylthio)-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(Cinnamylthio)-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole
• CAS No: 577694-07-6
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 3051315
• PubChem ID: 1987920
• Update Time: 2025-04-21

3-(Cinnamylthio)-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-(Cinnamylthio)-5-(furan-2-yl)-4-methyl-4H-1,2,4-triazole
• 3-(furan-2-yl)-4-methyl-5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-4H-1,2,4-triazole
• 644-057-5
• STL341439
• SR-01000284643
• 3-(2-furyl)-4-methyl-5-[(3-phenyl-2-propen-1-yl)thio]-4H-1,2,4-triazole
• HMS2171O14
• 3-(furan-2-yl)-4-methyl-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,2,4-triazole
• SR-01000284643-1
• 577694-07-6
• SALOR-INT L406732-1EA
• CINNAMYL 5-(2-FURYL)-4-METHYL-4H-1,2,4-TRIAZOL-3-YL SULFIDE
• CHEMBL1457239
• AKOS016997885
• MLS000065159
• SMR000078666

• Inchi： 1S/C16H15N3OS/c1-19-15(14-10-5-11-20-14)17-18-16(19)21-12-6-9-13-7-3-2-4-8-13/h2-11H,12H2,1H3/b9-6+
• InChI Key： NBVQVSJFKKHTMX-RMKNXTFCSA-N
• SMILES： S(C/C=C/C1C=CC=CC=1)C1=NN=C(C2=CC=CO2)N1C

Computed Properties

• Exact Mass: 297.09358328Da
• Monoisotopic Mass: 297.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69.2Ų